1-Tert-butyl 2-methyl (2S,4S)-4-[(2-fluorobenzyl)-amino]pyrrolidine-1,2-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 2-O-methyl (2S,4S)-4-[(2-fluorophenyl)methylamino]pyrrolidine-1,2-dicarboxylate
• InChI: InChI=1S/C18H25FN2O4/c1-18(2,3)25-17(23)21-11-13(9-15(21)16(22)24-4)20-10-12-7-5-6-8-14(12)19/h5-8,13,15,20H,9-11H2,1-4H3/t13-,15-/m0/s1
• InChI Key: FUWIHAAAXPUVTB-ZFWWWQNUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1C(=O)OC)NCC2=CC=CC=C2F
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H](C[C@H]1C(=O)OC)NCC2=CC=CC=C2F
• Molecular Formula: C18H25FN2O4
• Molecular Weight: 352.4 g/mol

Description

The compound “1-Tert-butyl 2-methyl (2S,4S)-4-[(2-fluorobenzyl)-amino]pyrrolidine-1,2-dicarboxylate” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The molecule also contains a tert-butyl group, a fluorobenzyl group, and a dicarboxylate group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrrolidine ring, followed by the addition of the various functional groups. The tert-butyl group is known for its unique reactivity pattern and is often used in chemical transformations.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The stereochemistry at the 2S,4S positions indicates that the molecule has two chiral centers, which would result in stereoisomerism.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the tert-butyl group is known for its unique reactivity pattern.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the various functional groups present in the molecule. For example, the presence of the dicarboxylate group could potentially make the compound acidic.

Scientific Research Applications

• Antibacterial Applications : A study by Bouzard et al. (1992) explored the synthesis and activity of a series of carboxylic acids, including compounds with tert-butyl moieties, as potential antibacterial agents. They found that certain cycloalkylamino groups, including pyrrolidine derivatives, significantly enhance the in vitro and in vivo antibacterial activity (Bouzard et al., 1992).

• Material Synthesis and Analysis : Çolak et al. (2021) synthesized and analyzed compounds like 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyrrolidine-3,6(7H)-dicarboxylate, which is structurally similar to the query compound. They conducted X-ray crystallographic analysis and found significant intramolecular hydrogen bonding, indicating potential applications in material science (Çolak et al., 2021).

• Polymer Chemistry : Yang et al. (1999) investigated aromatic polyamides based on bis(ether‐carboxylic acid) or a dietheramine derived from tert‐butylhydroquinone, which are relevant to the study of pyrrolidine derivatives. These polyamides showed excellent solubility and thermal stability, indicating their utility in high-performance materials (Yang et al., 1999).

• Chiral Synthesis in Medicinal Chemistry : Weber et al. (1995) examined tert-butyl carbamate derivatives in the context of chiral synthesis, which is crucial for developing pharmaceuticals. Their study focused on the absolute configurations in trisubstituted pyrrolidin-2-ones, demonstrating the importance of stereochemistry in medicinal applications (Weber et al., 1995).